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4-Methyl-2-octyn-4-ol is a tertiary acetylenic alcohol with a structure suggesting potential utility
as a chemical intermediate in various sectors, including specialty polymers, fragrance, or
pharmaceutical synthesis. As with any novel chemical entity destined for broader application, a
robust and early assessment of its toxicological profile is not merely a regulatory hurdle but a
cornerstone of responsible product development. A proactive, tiered approach to toxicity
screening allows for the early identification of potential hazards, conserves resources by
weeding out problematic candidates, and provides a data-driven foundation for further
development or discontinuation.

This guide outlines a comprehensive, multi-tiered strategy for the initial toxicity screening of 4-
Methyl-2-octyn-4-ol. The proposed workflow is designed to maximize data acquisition while
minimizing the use of resources, beginning with computational predictions and progressing to
targeted in vitro assays. This approach aligns with the principles of the 3Rs (Replacement,
Reduction, and Refinement) and follows internationally recognized standards, ensuring the
scientific integrity and regulatory relevance of the data generated. The causality behind each
experimental choice is explained, providing a self-validating system for researchers, scientists,
and drug development professionals.
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Compound Profile: 4-Methyl-2-octyn-4-ol

A thorough understanding of a compound's physicochemical properties is fundamental to
designing and interpreting toxicological studies. These properties influence absorption,
distribution, metabolism, and excretion (ADME), and can directly impact the compound's
interaction with biological systems. Currently, publicly available experimental data for 4-Methyl-
2-octyn-4-ol is limited; therefore, we rely on predicted properties to inform our initial

assessment.
Property Predicted Value Source
Molecular Formula CoH160 Cheméo[1]
Molecular Weight 140.22 g/mol
Boiling Point 161.4+8.0°C ChemicalBook[2]
Density 0.887 + 0.06 g/cm3 ChemicalBook[2]
pKa 13.28 £ 0.29 ChemicalBook[2]

The structure contains a hydroxyl group and an internal alkyne (carbon-carbon triple bond).
The tertiary alcohol moiety may be a site for metabolic glucuronidation, while the alkyne group
can, in some contexts, be associated with metabolic activation pathways. The lack of extensive
toxicological data on this specific molecule or close structural analogues necessitates the
systematic screening approach detailed herein.

A Tiered Strategy for Initial Toxicity Screening

The proposed screening cascade is a logical progression from broad, predictive analysis to
specific, mechanism-relevant biological assays. This tiered approach ensures that resource-
intensive in vitro experiments are guided by an initial computational hazard assessment.
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Tier 1: In Silico Assessment
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Tier 1: In Silico Results Tier 2: Cytotoxicity Results Tier 3: Genotoxicity Results
(Predictions) (IC50 Value) (Ames & Micronucleus)

All Tiers Negative?

Low Initial Risk Potential Hazard Identified
Proceed to Next Stage Review/Halt Development

Click to download full resolution via product page

Caption: Decision-making logic based on screening results.

Conclusion

This technical guide provides a structured, scientifically-grounded framework for the initial
toxicity screening of 4-Methyl-2-octyn-4-ol. By integrating in silico predictions with a core
battery of in vitro cytotoxicity and genotoxicity assays based on OECD guidelines, this strategy
ensures the generation of reliable and relevant data. This allows for an early, informed
decision-making process, upholding the principles of scientific integrity and responsible
chemical development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. C9H160 (CAS 74514-59-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
e 2.4-METHYL-2-OCTYN-4-OL | 74514-59-3 [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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